Cation-responsive cavity expansion of valinomycin revealed by cryogenic ion trap infrared spectroscopy†
Physical Chemistry Chemical Physics Pub Date: 2022-12-06 DOI: 10.1039/D2CP04570B
Abstract
Valinomycin (VM) is a natural K+-selective ionophore that transports K+ through the cell membrane. VM captures K+ in its central cavity with a C3-symmetric β-turn-like backbone. Although the binding affinity is drastically decreased for the VM-sodium (Na+VM) complex with respect to K+VM, VM holds relatively high affinity to Rb+ and Cs+. The high affinity for larger ions irrespective of ionic size seems to conflict with the expected optimal size matching model and raises questions on what factors determine ion selectivity. A combination of infrared spectroscopy with supporting computational calculations reveals that VM can accommodate larger Rb+ and Cs+ by flexibly changing its cavity size with the elongation of its folded β-turn-like backbone. The high affinity to Rb+ and Cs+ can be ascribed to a size-dependent cavity expansion. These findings provide a new perspective on molecular recognition and selectivity beyond the conventional size matching model.
Recommended Literature
- [1] A versatile strategy for difunctionalization of carbon–carbon multiple bonds by photoredox catalysis
- [2] An access to 1,3-azasiline-fused quinolinones via oxidative heteroannulation involving silyl C(sp3)–H functionalization†
- [3] The structural evolution and spectral blue shift of solid solution phosphors Sr3−mCamB2O6:Eu2+†
- [4] Inside back cover
- [5] Homogeneous epitaxial growth of AlN single-crystalline films on 2 inch-diameter Si (111) substrates by pulsed laser deposition
- [6] A domino reaction of 2-isocyanophenyloxyacrylate and aryne to synthesize arenes with vicinal olefin and benzoxazole†
- [7] Inside front cover
- [8] Fabrication of reduced graphene oxide/metal (Cu, Ni, Co) nanoparticle hybrid composites via a facile thermal reduction method†
- [9] Synergistic effect of 1D bismuth Nanowires/2D graphene composites for high performance flexible anodes in sodium-ion batteries†
- [10] Phase control of sputter-grown large-area MoTe2 films by preferential sublimation of Te: amorphous, 1T′ and 2H phases
